Cas no 81998-07-4 (4,4'-dimethyl-3-hydroxy-2,2'-bipyridine)

4,4'-Dimethyl-3-hydroxy-2,2'-bipyridine is a functionalized bipyridine derivative characterized by its methyl and hydroxyl substituents, which enhance its coordination and chelation properties. The compound is particularly valuable in coordination chemistry, serving as a versatile ligand for transition metal complexes due to its electron-donating and sterically tunable structure. Its hydroxyl group further enables hydrogen bonding and derivatization, broadening its utility in catalysis, material science, and supramolecular chemistry. The methyl groups improve solubility and stability in organic matrices, making it suitable for applications in photochemical and electrochemical systems. This bipyridine derivative is synthesized with high purity, ensuring consistent performance in research and industrial applications.

4,4'-dimethyl-3-hydroxy-2,2'-bipyridine structure

81998-07-4 structure

Product Name:4,4'-dimethyl-3-hydroxy-2,2'-bipyridine

CAS No:81998-07-4

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:2605020

PubChem ID:354333098

Update Time:2025-10-29

4,4'-dimethyl-3-hydroxy-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

- 4,4'-dimethyl-3-hydroxy-2,2'-bipyridine
- 3-Hydroxy-4,4'-dimethyl-2,2'-bipyridyl
- 4,4'-Dimethyl-(2,2'-Bipyridin)-3-ol
- 4,4'-Dimethyl-[2,2'-bipyridin]-3-ol
- 3-Hydroxy-4,4'-dimethyl-2,2'-bipyridyl; 98%
- SCHEMBL10955832
- 81998-07-4
- T72969
- (2Z)-4-methyl-2-(4-methyl-1H-pyridin-2-ylidene)pyridin-3-one
- 4-methyl-2-(4-methylpyridin-2-yl)pyridin-3-ol
- H1556
- CS-0455984
- MFCD28339195
- 811-092-4
- MDL： MFCD28339195
- Inchi： 1S/C12H12N2O/c1-8-3-5-13-10(7-8)11-12(15)9(2)4-6-14-11/h3-7,15H,1-2H3
- InChI Key： NXRMIHXTXPXGME-UHFFFAOYSA-N
- SMILES： OC1=C(C)C=CN=C1C1C=C(C)C=CN=1

Computed Properties

Exact Mass: 200.09500
Monoisotopic Mass: 200.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46Å²

Experimental Properties

Melting Point: 108.0 to 112.0 deg-C
PSA: 46.01000
LogP: 2.46600

4,4'-dimethyl-3-hydroxy-2,2'-bipyridine Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

4,4'-dimethyl-3-hydroxy-2,2'-bipyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029196904-1g	4,4'-Dimethyl-[2,2'-bipyridin]-3-ol	81998-07-4	95%	1g	$854.70	2023-09-01
Chemenu	CM322076-1g	4,4'-Dimethyl-[2,2'-bipyridin]-3-ol	81998-07-4	95%	1g	$690	2021-08-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H1556-200MG	3-Hydroxy-4,4'-dimethyl-2,2'-bipyridyl	81998-07-4	>98.0%(GC)(T)	200mg	¥1440.00	2024-04-15
Chemenu	CM322076-1g	4,4'-Dimethyl-[2,2'-bipyridin]-3-ol	81998-07-4	95%	1g	$690	2022-06-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H157008-200MG	4,4'-dimethyl-3-hydroxy-2,2'-bipyridine	81998-07-4	>98.0%	200mg	¥1567.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H157008-50mg	4,4'-dimethyl-3-hydroxy-2,2'-bipyridine	81998-07-4	>98.0%	50mg	¥539.90	2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H862629-50mg	3-Hydroxy-4,4'-dimethyl-2,2'-bipyridyl	81998-07-4	≥98%(GC)(T)	50mg	965.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	H1556-200mg	4,4'-dimethyl-3-hydroxy-2,2'-bipyridine	81998-07-4	98.0%(GC&T)	200mg	￥1610.0	2022-06-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H157008-1g	4,4'-dimethyl-3-hydroxy-2,2'-bipyridine	81998-07-4	>98.0%	1g	¥6272.90	2023-09-02
abcr	AB474498-200mg	3-Hydroxy-4,4'-dimethyl-2,2'-bipyridyl, 98%; .	81998-07-4	98%	200mg	€201.00	2025-04-16